Cas no 1261904-15-7 (4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid
• CAS No: 1261904-15-7
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319567
• CID: 2762457
• PubChem ID: 53225485
• Update Time: 2025-05-20

4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319567
• DTXSID40689217
• 1261904-15-7
• 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid, 95%
• 4-(2-FLUORO-5-METHYLPHENYL)-3-METHYLBENZOIC ACID
• SCHEMBL12388131
• 2'-Fluoro-2,5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid

• MDL： MFCD18319567
• Inchi： 1S/C15H13FO2/c1-9-3-6-14(16)13(7-9)12-5-4-11(15(17)18)8-10(12)2/h3-8H,1-2H3,(H,17,18)
• InChI Key： FUEHVBVAZAEZQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid

Introduction to 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid (CAS No. 1261904-15-7)

4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid, identified by the CAS number 1261904-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include a fluoro-substituted aromatic ring and a methyl group at the third position of the benzoic acid backbone. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid is meticulously designed to enhance its biological activity. The fluoro substituent at the 2-position of the phenyl ring is known to modulate electronic properties and metabolic stability, while the methyl group at the 3-position contributes to steric hindrance and binding affinity. These features are critical in optimizing drug-like properties such as solubility, bioavailability, and target specificity. The benzoic acid moiety itself is a well-established pharmacophore in medicinal chemistry, widely recognized for its role in various biological processes and therapeutic applications.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their potential in addressing a wide range of diseases. Specifically, compounds with fluoro and methyl substitutions have shown promise in inhibiting key enzymes and receptors involved in inflammation, cancer, and metabolic disorders. The 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid structure has been explored as a lead compound in several preclinical studies, demonstrating encouraging results in modulating pathways relevant to chronic diseases.

One of the most compelling aspects of 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid is its versatility as a chemical building block. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. For instance, modifications at the fluoro-substituted ring have led to compounds with improved binding affinity to certain protein targets, while alterations at the benzoic acid moiety have resulted in enhanced metabolic stability. These findings underscore the importance of fine-tuning structural features to achieve desired pharmacological outcomes.

The synthesis of 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the target molecule efficiently. The synthetic route not only highlights the ingenuity of modern organic chemistry but also underscores the compound's synthetic accessibility, which is crucial for large-scale production and further derivatization.

From a pharmacological perspective, 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have indicated that this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By inhibiting these enzymes, 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid may offer therapeutic benefits in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's structural features make it an attractive candidate for anticancer research. Preliminary studies have suggested that 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid can disrupt signaling pathways involved in tumor growth and metastasis. Specifically, it has been observed to interfere with the activity of kinases and other enzymes that promote cancer cell proliferation. These findings are particularly promising given the increasing demand for targeted therapies that address specific molecular mechanisms underlying cancer development.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in pharmacokinetic properties, including enhanced lipophilicity and metabolic stability. In the case of 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid, the fluoro substituent plays a crucial role in optimizing these properties, making it more suitable for oral administration and prolonged biological activity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid. Molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives efficiently before synthesizing them in the lab.

The impact of benzoic acid derivatives on drug development continues to expand as new synthetic strategies and biological insights emerge. The unique combination of structural features found in 4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid positions it as a promising candidate for further exploration in both academic research and industrial drug discovery programs. As our understanding of disease mechanisms grows more sophisticated, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.

In conclusion,4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid (CAS No. 1261904-15-7) represents a significant advancement in pharmaceutical chemistry due to its well-designed structure and promising biological activities. Its potential applications span multiple therapeutic areas, including inflammation modulation and cancer treatment. With ongoing research efforts focused on optimizing its pharmacological properties,4-(2-Fluoro-5-methylphenyl)-3-methylbenzoic acid is poised to contribute substantially to future medical breakthroughs.